N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide

• IUPAC Name: N-spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide
• InChI: InChI=1S/C14H15NO2/c16-13(11-8-17-11)15-12-7-14(12)6-5-9-3-1-2-4-10(9)14/h1-4,11-12H,5-8H2,(H,15,16)
• InChI Key: FACLNQYENHJKBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2NC(=O)C3CO3)C4=CC=CC=C41
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide, also known as SP-41, is a novel compound that has gained attention in the scientific community due to its potential use in cancer treatment. SP-41 is a small molecule that belongs to the class of spirooxiranes, which are known for their ability to induce apoptosis in cancer cells.

Mechanism of Action

N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide induces apoptosis in cancer cells by targeting the mitochondrial pathway. It activates the caspase cascade, which leads to the cleavage of various proteins and the eventual breakdown of the cell. N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide has also been found to inhibit the NF-κB pathway, which is involved in cell survival and proliferation. This dual mechanism of action makes N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide a promising candidate for cancer treatment.
Biochemical and Physiological Effects
N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide has been found to have minimal toxicity in normal cells and tissues. It has been shown to selectively induce apoptosis in cancer cells, while sparing normal cells. This selectivity is likely due to the differences in mitochondrial function between cancer cells and normal cells. N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide has also been found to inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide in lab experiments is its selectivity for cancer cells. This allows researchers to study the effects of N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide on cancer cells without affecting normal cells. However, the synthesis of N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide is complex and time-consuming, which may limit its use in large-scale experiments. In addition, the lack of standardized protocols for the use of N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide may lead to variability in results between different labs.

Future Directions

There are several future directions for the research on N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide. One area of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another direction is the optimization of the dosing and administration of N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide in animal models to improve its efficacy. Additionally, the use of N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide in combination with other anticancer agents is an area of potential research. Finally, the investigation of the mechanism of action of N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide in more detail may lead to the development of more targeted therapies for cancer.

Synthesis Methods

The synthesis of N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide involves a multistep process that starts with the reaction of 1,2-dihydroindene with cyclopropane. This reaction leads to the formation of a spirocyclic intermediate, which is then treated with oxirane to yield N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide. The overall yield of this synthesis method is around 10-15%, and the purity of the final product can be improved through further purification steps.

Scientific Research Applications

N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide has shown promising results in preclinical studies as a potential anticancer agent. It has been shown to induce apoptosis in cancer cells by targeting the mitochondrial pathway. In addition, N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide has been found to inhibit the growth and proliferation of cancer cells and to sensitize them to chemotherapy. These findings suggest that N-Spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-yloxirane-2-carboxamide has the potential to be used as an adjuvant therapy in cancer treatment.